Cas no 1546-11-8 (1-(cyclohex-1-en-1-yl)-4-fluorobenzene)

• Product Name: 1-(cyclohex-1-en-1-yl)-4-fluorobenzene
• CAS No: 1546-11-8
• MF: C₁₂H₁₃F
• MW: 176.230026960373
• CID: 228592
• PubChem ID: 262907
• Update Time: 2025-04-19

1-(cyclohex-1-en-1-yl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1-cyclohexen-1-yl)-4-fluoro-
• (4-fluoro-2-trifluoromethyl-phenyl)-acetonitrile
• 1-(1-cyclohexenyl)-4-fluorobenzene
• 1-(4-fluorophenyl)cyclohexene
• 2-(4-Fluoro-2-(trifluoromethyl)phenyl)acetonitrile
• 2-Trifluoromethyl-4-fluorobenzyl cyanide
• 4-Fluoro-2-(trifluoromethyl)benzyl cyanide
• 4-Fluoro-2-(trifluoromethyl)phenylacetonitrile
• 4'-fluoro-2,3,4,5-tetrahydro
• p-fluoro(1-cyclohexenyl)benzene
• PubChem21847
• 1-(cyclohex-1-en-1-yl)-4-fluorobenzene
• NSC-96913
• DTXSID20935022
• 1-CYCLOHEXENYL-4-FLUOROBENZENE
• EN300-1586326
• SCHEMBL3243443
• NSC96913
• 1546-11-8
• 4'-Fluoro-2,3,4,5-tetrahydro-1,1'-biphenyl
• ICCB1_000081

• Inchi： 1S/C12H13F/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h4,6-9H,1-3,5H2
• InChI Key： HLNMYSOLNWUXHT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CCCCC1

Computed Properties

• Exact Mass: 176.10019
• Monoisotopic Mass: 176.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes